Cas no 2680530-36-1 (methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride)

• Product Name: methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride
• CAS No: 2680530-36-1
• MF: C₈H₁₄Cl₂N₂O₃
• MW: 257.114360332489
• MDL: MFCD34183670
• CID: 5458626
• PubChem ID: 165914654
• Update Time: 2025-10-28

methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680530-36-1
• EN300-28263082
• Z5051162797
• methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride
• 4-Oxazolecarboxylic acid, 2-(2-aminoethyl)-5-methyl-, methyl ester, hydrochloride (1:2)

• MDL： MFCD34183670
• Inchi： 1S/C8H12N2O3.2ClH/c1-5-7(8(11)12-2)10-6(13-5)3-4-9;;/h3-4,9H2,1-2H3;2*1H
• InChI Key： OFZLPVSGWCJZKG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OC)=O)N=C1CCN.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 256.0381477g/mol
• Monoisotopic Mass: 256.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride

Methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate Dihydrochloride

Methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride (CAS No. 2680530-36-1) is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group, an aminoethyl substituent, and a dihydrochloride counterion. The molecule's core is a 1,3-oxazole ring system, a five-membered heterocycle that imparts stability and reactivity to the compound.

The synthesis of methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride involves a series of well-established organic reactions. The starting material is typically derived from oxazole derivatives, which are then subjected to alkylation and amidation reactions to introduce the aminoethyl group. The final step involves protonation of the carboxylic acid group to form the dihydrochloride salt. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride in drug design. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, the compound has been employed in the development of antimicrobial agents, where its structure allows for interactions with bacterial cell membranes. Additionally, its role in enzyme inhibition has been investigated, making it a promising candidate for therapeutic applications.

The dihydrochloride form of this compound is particularly advantageous due to its high solubility in aqueous media. This property facilitates its use in various chemical processes, including chromatography and crystallization studies. Moreover, the presence of the amino group enables further functionalization, such as coupling reactions with other biomolecules like peptides or nucleic acids.

From a structural perspective, methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride exhibits interesting electronic properties due to the conjugation within the oxazole ring. This conjugation not only enhances the molecule's stability but also contributes to its reactivity in different chemical environments. Recent computational studies have provided insights into its electronic distribution and how it influences reactivity in different reaction conditions.

In terms of applications, this compound has found utility in both academic research and industrial settings. In academia, it serves as a valuable tool for studying heterocyclic chemistry and medicinal chemistry principles. In industry, it is used as an intermediate in the production of specialty chemicals and pharmaceuticals. Its role as a building block for more complex molecules underscores its importance in modern organic synthesis.

The development of efficient synthetic routes for methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride has been an area of active research. Scientists have explored green chemistry approaches to minimize waste and improve sustainability. For example, catalytic asymmetric synthesis methods have been employed to construct enantiomerically pure derivatives of this compound.

Furthermore, recent advances in analytical techniques have enabled precise characterization of this compound's physical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and purity. These advancements have facilitated quality control measures in industrial production settings.

In conclusion, methyl 2-(2-aminoethyl)-5-methyl-1,3-oxazole-4-carboxylate dihydrochloride (CAS No. 2680530-36-1) is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike.